Cas no 62585-50-6 (Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-)

• Product Name: Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
• CAS No: 62585-50-6
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 439081
• PubChem ID: 71384926
• Update Time: 2025-04-19

Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
• 3-[6-(2-cyanoethoxy)hexoxy]propanenitrile
• 3,3'-[Hexane-1,6-diylbis(oxy)]dipropanenitrile
• DTXSID20807174
• 62585-50-6

• Inchi： 1S/C12H20N2O2/c13-7-5-11-15-9-3-1-2-4-10-16-12-6-8-14/h1-6,9-12H2
• InChI Key： DLVWZTLQUSOULM-UHFFFAOYSA-N
• SMILES： O(CCC#N)CCCCCCOCCC#N

Computed Properties

• Exact Mass: 224.1526
• Monoisotopic Mass: 224.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 11
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.04